Cas no 861960-90-9 (2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-)
861960-90-9 structure
Product Name:2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-
CAS No:861960-90-9
MF:C17H11NO2S3
MW:357.469740152359
CID:1845344
Update Time:2024-11-26
2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-
- 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]-
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- Inchi: 1S/C17H11NO2S3/c1-21-17-13(8-18)14(15(23-17)16(19)20)11-4-2-10(3-5-11)12-6-7-22-9-12/h2-7,9H,1H3,(H,19,20)
- InChI Key: DBUVQGJDGWDQPI-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC(SC)=C(C#N)C=1C1=CC=C(C2C=CSC=2)C=C1
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Boiling Point: 525.6±50.0 °C(Predicted)
- pka: 2.99±0.10(Predicted)
2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)-3-[4-(3-thienyl)phenyl]- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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